Cas no 1232365-54-6 (tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate)

• Product Name: tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate
• CAS No: 1232365-54-6
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5463408
• Update Time: 2025-07-24

tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate
• Z1508690365
• tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-11(7-13)5-8(6-11)15-4/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key： YACJNCYKVCIZIK-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.27
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate

Introduction to tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate (CAS No: 1232365-54-6)

tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1232365-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate, including its cyclobutyl ring substituted with a methoxy group and a formyl functionality, make it a valuable building block for the development of novel therapeutic agents.

The tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate molecule exhibits unique chemical properties that make it particularly useful in synthetic organic chemistry. The presence of the formyl group (CHO) provides a reactive site for condensation reactions, while the methoxy group (OCH₃) introduces electronic and steric effects that can influence the reactivity and selectivity of the compound. These features have been exploited in various synthetic strategies, including the development of heterocyclic scaffolds and the introduction of functional groups for further derivatization.

In recent years, there has been growing interest in the application of carbamates as pharmacophores in drug discovery. Carbamates are known for their ability to form stable hydrogen bonds, which can enhance binding affinity to biological targets. The tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate structure, with its rigid cyclobutyl core and polar functional groups, offers a promising platform for designing molecules with enhanced biological activity. This has led to several studies exploring its potential as an intermediate in the synthesis of small-molecule inhibitors and modulators.

One of the most notable applications of tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate is in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with disease states. The ability to selectively inhibit specific kinases is key to developing effective therapeutics. The structural motifs present in tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate have been shown to interact with kinase active sites, making it a valuable scaffold for drug design. Recent studies have demonstrated its utility in generating lead compounds that exhibit potent inhibitory activity against target kinases.

Another area where tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate has shown promise is in the synthesis of protease inhibitors. Proteases are enzymes that catalyze the hydrolysis of peptide bonds and are involved in numerous biological processes. Inhibiting specific proteases has been effective in treating conditions such as HIV/AIDS, cancer, and autoimmune diseases. The formyl group in tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate can be used to form covalent bonds with protease active sites, leading to the development of potent inhibitors. This approach has been explored in several research endeavors, yielding compounds with significant therapeutic potential.

The synthesis of tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate involves multi-step organic reactions that highlight its complexity and synthetic utility. The process typically begins with the preparation of a cyclobutene derivative, which is then functionalized with a methoxy group and subsequently converted into the carbamate derivative. The use of protecting groups and careful reaction conditions ensures high yield and purity. Advances in synthetic methodologies have further refined these processes, making it possible to produce tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate on a larger scale with improved efficiency.

In conclusion, tert-butyl N-(1-formyl-3-methoxycyclobutyl)carbamate (CAS No: 1232365-54-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and protease inhibitors. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.